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Compound of Interest

Compound Name: Lisuride

Cat. No.: B1146933 Get Quote

Essential Safety and Handling Guide for Lisuride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Lisuride. The following procedures are designed to

ensure safe handling, storage, and disposal of this potent compound.

Lisuride is classified as a hazardous substance and requires stringent safety measures to

prevent exposure. It is fatal if swallowed, inhaled, or in contact with skin, and can cause skin

and eye irritation.[1][2][3][4][5] Adherence to the following personal protective equipment (PPE)

and handling protocols is mandatory.

Hazard Identification and Classification
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Hazard Class
GHS
Classification

Signal Word
Hazard
Statement

Pictogram

Acute Toxicity,

Oral
Category 2 Danger

H300: Fatal if

swallowed
💀 (GHS06)

Acute Toxicity,

Dermal
Category 1 Danger

H310: Fatal in

contact with skin
💀 (GHS06)

Acute Toxicity,

Inhalation
Category 2 Danger

H330: Fatal if

inhaled
💀 (GHS06)

Skin

Corrosion/Irritatio

n

Category 2 Warning
H315: Causes

skin irritation
❗ (GHS07)

Serious Eye

Damage/Eye

Irritation

Category 2B Warning
H320: Causes

eye irritation
❗ (GHS07)

Note: Classifications may vary slightly between suppliers, but the high toxicity is consistently

reported.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against exposure and must be used

in conjunction with engineering controls like fume hoods.
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PPE Category Specification Rationale

Hand Protection

Wear two pairs of compatible

chemical-resistant gloves (e.g.,

nitrile). The outer glove should

be removed and disposed of

as hazardous waste before

leaving the work area.

Prevents dermal absorption,

which can be fatal. Double-

gloving provides an additional

barrier.

Eye Protection

Chemical safety goggles with

side shields are required. A

face shield should be worn in

addition to goggles when there

is a risk of splashing.

Protects eyes from contact

with dust or splashes of

Lisuride.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

necessary when handling the

powder outside of a certified

chemical fume hood or during

spill cleanup.

Prevents inhalation of the

potent compound, which can

be fatal. Surgical masks are

not sufficient.

Body Protection

A disposable, solid-front, back-

closing gown is recommended.

A lab coat can also be used.

Impervious clothing should be

worn.

Protects the skin from

contamination.

Foot Protection

Closed-toe shoes are

mandatory. Shoe covers

should be considered to

prevent tracking of

contaminants.

Protects feet from spills and

prevents the spread of

contamination.

Operational Plan for Handling Lisuride
1. Preparation and Engineering Controls:
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All work with solid Lisuride must be conducted in a certified chemical fume hood to minimize

inhalation exposure.

Ensure a safety shower and eyewash station are readily accessible.

Designate a specific area for handling Lisuride and clearly label it as a "High Potency

Compound Handling Area."

2. Handling Procedure:

Before handling, wash hands thoroughly. Don the required PPE as outlined in the table

above.

Carefully weigh the required amount of Lisuride in the fume hood. Avoid generating dust.

When preparing solutions, add the solvent to the Lisuride slowly to prevent splashing.

After handling, wipe down the work area with an appropriate deactivating solution (if

available) or a detergent solution, followed by a water rinse.

Remove PPE in the correct order to avoid cross-contamination: outer gloves, gown, inner

gloves, face shield/goggles, and respirator.

Wash hands thoroughly with soap and water after removing PPE.

3. Spill Response:

In the event of a spill, evacuate the immediate area and alert others.

For a small spill, trained personnel wearing appropriate PPE (including a respirator) should

cover the spill with a suitable absorbent material.

Carefully sweep the material into a labeled hazardous waste container.

Clean the spill area with a detergent solution and then rinse with water.

For a large spill, evacuate the laboratory and contact the institutional safety office

immediately.
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4. Disposal Plan:

All waste contaminated with Lisuride, including empty containers, used PPE, and spill

cleanup materials, must be disposed of as hazardous chemical waste.

Place all contaminated materials in a clearly labeled, sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of Lisuride down the drain or in the regular trash.

Experimental Workflow: Lisuride Spill Cleanup
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Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size

Small Spill Procedure

Small

Large Spill Procedure

Large

Don Full PPE:
- Double Gloves

- Gown
- Goggles & Face Shield

- Respirator

Evacuate Laboratory

Cover with Absorbent Material

Carefully Collect Material into
Hazardous Waste Container

Decontaminate Spill Area

Dispose of all Materials as
Hazardous Waste

Cleanup Complete

Contact Institutional Safety Office

Click to download full resolution via product page

Caption: Workflow for responding to a Lisuride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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